Cas no 70754-93-7 (dimethyl[(pyrrolidin-2-yl)methyl]amine)

• Product Name: dimethyl[(pyrrolidin-2-yl)methyl]amine
• CAS No: 70754-93-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 1082643
• PubChem ID: 12658081
• Update Time: 2025-11-02

dimethyl[(pyrrolidin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(pyrrolidin-2-yl)methanamine
• N,N-DIMETHYL(PYRROLIDIN-2-YL)METHANAMINE
• N,N-dimethyl-1-pyrrolidin-2-ylmethanamine
• 2-<(Dimethylamino)methyl>pyrrolidine
• dimethyl-pyrrolidin-2-ylmethyl-amine
• dimethyl[(pyrrolidin-2-yl)methyl]amine
• MFCD19160627
• FT-0658845
• (R)-N,N-Dimethyl-1-(2-pyrrolidinyl)methanamine
• NCGC00337845-01
• 2-dimethylaminomethyl-pyrrolidine
• SCHEMBL588857
• AKOS000262486
• SGIJBHQBXMMPRH-UHFFFAOYSA-N
• rac-2-(dimethylaminomethyl)pyrrolidine
• 70754-93-7
• SY098015
• CS-0455094
• PB19677
• BB 0249582
• DTXSID80505927
• EN300-66118
• AKOS016343930
• BS-13017
• PB28130
• AB01329938-02
• A836982
• dimethyl(pyrrolidin-2-ylmethyl)amine
• G41336
• STK893970
• BBL021264

• MDL： MFCD07788336
• Inchi： 1S/C7H16N2/c1-9(2)6-7-4-3-5-8-7/h7-8H,3-6H2,1-2H3
• InChI Key： SGIJBHQBXMMPRH-UHFFFAOYSA-N
• SMILES： N1CCCC1CN(C)C

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 15.27000
• LogP: 0.62880

dimethyl[(pyrrolidin-2-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on dimethyl[(pyrrolidin-2-yl)methyl]amine

Dimethyl[(pyrrolidin-2-yl)methyl]amine (CAS No. 70754-93-7): A Versatile Chemical Compound with Emerging Applications

Dimethyl[(pyrrolidin-2-yl)methyl]amine (CAS No. 70754-93-7) is a nitrogen-containing organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This tertiary amine derivative, featuring both pyrrolidine and dimethylamino functional groups, presents interesting properties that make it valuable for various industrial and research purposes.

The molecular structure of dimethyl[(pyrrolidin-2-yl)methyl]amine combines the cyclic characteristics of pyrrolidine with the flexibility of a dimethylamino group, creating a compound with balanced lipophilicity and basicity. This structural combination has led researchers to explore its potential as a building block in pharmaceutical synthesis, particularly in the development of novel drug candidates targeting neurological disorders and other medical conditions.

Recent studies have highlighted the compound's potential as a ligand precursor in catalytic systems. The pyrrolidine nitrogen and tertiary amine functionalities can coordinate with various metal centers, making 70754-93-7 interesting for applications in asymmetric synthesis and green chemistry initiatives. This aligns well with current industry trends toward more sustainable chemical processes.

In the field of material science, dimethyl[(pyrrolidin-2-yl)methyl]amine has shown promise as a modifier for polymer surfaces. Its dual functionality allows for interesting interactions with both organic and inorganic matrices, potentially leading to improved material properties in composites and coatings. Researchers are particularly interested in how this compound might enhance interfacial adhesion in advanced materials.

The synthesis of dimethyl[(pyrrolidin-2-yl)methyl]amine typically involves the reaction of 2-(aminomethyl)pyrrolidine with formaldehyde and formic acid (Eschweiler-Clarke reaction) or similar amine methylation procedures. Recent advancements in synthetic methodology have focused on improving the yield and purity of 70754-93-7, with particular attention to green chemistry principles and atom economy.

Analytical characterization of dimethyl[(pyrrolidin-2-yl)methyl]amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The compound's physical properties, including its boiling point, solubility profile, and stability characteristics, make it suitable for various laboratory and industrial applications. Recent publications have provided more detailed thermodynamic data for this interesting molecule.

One emerging application area for 70754-93-7 is in the development of ionic liquids. The compound's ability to form stable salts with various anions, combined with its relatively low viscosity, has sparked interest in its potential as a component in novel electrolyte systems for energy storage applications. This aligns with current global research priorities in battery technology and renewable energy solutions.

In pharmaceutical research, the structural features of dimethyl[(pyrrolidin-2-yl)methyl]amine have attracted attention for potential CNS-active compounds. The pyrrolidine moiety is known to contribute to blood-brain barrier penetration, while the dimethylamino group can serve as a hydrogen bond acceptor. Several research groups have incorporated this scaffold into molecules being evaluated for various therapeutic indications.

The safety profile of dimethyl[(pyrrolidin-2-yl)methyl]amine has been the subject of recent investigations. While comprehensive toxicological data remains limited, preliminary studies suggest that standard laboratory precautions are sufficient for handling this material. Researchers are particularly interested in understanding its biodegradation pathways and environmental fate, reflecting growing concerns about chemical sustainability.

Market analysts note increasing demand for specialty amines like 70754-93-7, driven by growth in pharmaceutical and advanced material sectors. The compound's versatility and the expanding range of potential applications suggest that commercial interest will continue to grow. Several manufacturers have recently scaled up production capabilities to meet this rising demand.

From a regulatory perspective, dimethyl[(pyrrolidin-2-yl)methyl]amine is not currently subject to significant restrictions in most jurisdictions. However, researchers and industrial users should stay informed about evolving chemical regulations, particularly concerning amine derivatives. Proper documentation and safety protocols remain essential when working with this compound.

Future research directions for 70754-93-7 may include exploration of its use in catalysis, material science, and medicinal chemistry. The compound's unique structural features offer numerous possibilities for chemical modification and application development. As synthetic methodologies continue to advance, we can expect to see more innovative uses for this interesting molecule.

For researchers considering working with dimethyl[(pyrrolidin-2-yl)methyl]amine, it's important to consult recent literature for the latest handling recommendations and application examples. The compound's commercial availability has improved in recent years, with multiple suppliers now offering it in various quantities and purities suitable for different research and industrial needs.